Naltriben mesylate

• Molecular Formula: C26H25NO4
• Molecular Weight: 415.5 g/mol
• InChI: InChI=1S/C26H25NO4/c28-18-8-7-15-11-20-26(29)12-17-16-3-1-2-4-19(16)30-22(17)24-25(26,21(15)23(18)31-24)9-10-27(20)13-14-5-6-14/h1-4,7-8,14,20,24,28-29H,5-6,9-13H2
• InChIKey: ZHVWWEYETMPAMX-UHFFFAOYSA-N

Naltriben Mesylate: Core Pharmacological Profile

Naltriben mesylate (CAS 122517-78-6) is the mesylate salt of naltriben (NTB), a benzofuran analog of naltrindole (NTI) and a highly selective delta-2 (δ₂) opioid receptor antagonist [1]. It exhibits sub-nanomolar affinity for the δ-opioid receptor (Ki = 0.01–0.1 nM depending on species and assay) with 190- to 1,900-fold selectivity over the mu (μ) receptor (Ki = 19 nM) and 1,520- to 15,200-fold selectivity over the kappa (κ) receptor (Ki = 152 nM) in guinea pig brain membranes [2]. Unlike its parent compound naltrindole—which blocks both δ₁ and δ₂ subtypes—naltriben is one of the few pharmacological tools capable of functionally discriminating δ₂ from δ₁ receptors in vivo [3]. The mesylate salt form provides enhanced aqueous solubility (≥50 mM in DMSO) compared to the free base, making it the preferred form for reproducible in vitro and in vivo experimental workflows .

δ₂ subtype tool Reported δ₂-selective antagonist for opioid receptor subtype discrimination studies

Mesylate salt Supports aqueous solubility for consistent in vitro and in vivo preparation

Research models Applied in spinal antinociception, alcohol intake, and ion channel modulation research

• [1] Sofuoglu M, Portoghese PS, Takemori AE. Differential antagonism of delta opioid agonists by naltrindole and its benzofuran analog (NTB) in mice: evidence for delta opioid receptor subtypes. J Pharmacol Exp Ther. 1991;257(2):676-680. PMID: 1851833. View Source
• [2] Portoghese PS, Sultana M, Nagase H, Takemori AE. A highly selective delta 1-opioid receptor antagonist: 7-benzylidenenaltrexone. J Med Chem. 1991;34(5):1757-1762. PMID: 1648136. View Source
• [3] Lever JR, Scheffel U. Selective in vivo binding of [3H]naltriben to delta-opioid receptors in mouse brain. Eur J Pharmacol. 1998;350(2-3):335-344. PMID: 9696425. View Source

Why Naltriben Mesylate Cannot Be Substituted

The delta-opioid antagonist class is pharmacologically heterogeneous; compounds within this class differ fundamentally in their subtype selectivity (δ₁ vs. δ₂), off-target activity profiles, and downstream functional consequences. Naltrindole (NTI) blocks both δ₁ and δ₂ receptors non-selectively, BNTX is δ₁-selective, and naltrexone is a broad-spectrum antagonist with predominant mu-opioid activity [1]. Substituting naltriben with naltrindole therefore confounds experimental interpretation whenever δ₁ vs. δ₂ discrimination is required—as in studies of alcohol reinforcement, spinal antinociception, or ion channel modulation. Furthermore, naltriben possesses a unique secondary pharmacology (TRPM7 channel activation) and lacks the immunosuppressive activity exhibited by NTI, meaning that interchange with NTI introduces both false negatives and false positives depending on the endpoint measured [2][3]. Even within the δ₂-selective subset, the mesylate salt form of naltriben provides superior solubility and formulation consistency compared to the free base, directly impacting experimental reproducibility .

Property

Naltriben (Target)

Common Substitute

δ₂ selectivity

Reported δ₂-selective antagonist

Naltrindole: non-selective δ₁/δ₂; BNTX: δ₁-selective

TRPM7 activity

Activates TRPM7 (reported)

Naltrindole: no TRPM7 activation reported

Immunomodulation

No immunosuppressive effect observed

Naltrindole: T-cell proliferation suppression reported

• [1] Krishnan-Sarin S, Portoghese PS, Li TK, Froehlich JC. The delta 2-opioid receptor antagonist naltriben selectively attenuates alcohol intake in rats bred for alcohol preference. Pharmacol Biochem Behav. 1995;52(1):153-159. PMID: 7501659. View Source
• [2] Wong R, Turlova E, Feng ZP, Rutka JT, Sun HS. Activation of TRPM7 by naltriben enhances migration and invasion of glioblastoma cells. Oncotarget. 2017;8(7):11239-11248. PMID: 28061441. View Source
• [3] Spetea M, Nevin ST, Hosztafi S, Rónai AZ, Tóth G, Borsodi A. Binding, pharmacological and immunological profiles of the δ-selective opioid receptor antagonist HS 378. Life Sci. 2001;69(15):1775-1782. PMID: 11665842. View Source

Naltriben Mesylate Differentiation Evidence

Delta-2 Subtype Selectivity In Vivo

In a direct in vivo competition study in CD1 mouse brain, naltriben (NTB) was 9.6- to 12.9-fold more potent than the δ₁-selective antagonist BNTX at inhibiting specific [³H]naltriben binding after intravenous administration. Naltrindole (NTI), a mixed δ₁/δ₂ antagonist, also fully blocked [³H]NTB binding, whereas the mu-selective antagonist cyprodime and the kappa agonist U50,488H produced no inhibition, confirming the delta specificity of the in vivo signal [1]. These data demonstrate that naltriben preferentially occupies δ₂-type binding sites in vivo and that δ₁-selective ligands such as BNTX are substantially weaker competitors at these sites.

In vivo δ₂ selectivity

Head-to-head

NTB 9.6–12.9× more potent than BNTX in inhibiting [³H]NTB binding in mouse brain; NTI fully blocked binding, μ/κ ligands did not

Supports δ₂-selective target engagement interpretation

In vivo binding in CD1 mouse brain, i.v. administration

Evidence Dimension	In vivo potency as inhibitor of [³H]naltriben binding in mouse brain
Target Compound Data	Naltriben (NTB): ED₅₀ = 0.56 µmol/kg (after adjusting for 4-fold greater brain uptake relative to BNTX)
Comparator Or Baseline	BNTX (δ₁-selective antagonist): ED₅₀ = 1.51 µmol/kg; Naltrindole (NTI): blocked 65–99% of [³H]NTB binding at 5.0 µmol/kg
Quantified Difference	NTB is 9.6- to 12.9-fold more potent than BNTX at inhibiting [³H]naltriben binding in vivo; BNTX is 2.7-fold less potent than NTB on an ED₅₀ basis
Conditions	In vivo binding in CD1 mouse brain after i.v. administration of [³H]naltriben; regional uptake quantified in striatum, cortical regions, olfactory tubercles, superior colliculi, and cerebellum

Why This Matters

Researchers requiring selective pharmacological blockade of δ₂ receptors in vivo must use naltriben rather than BNTX (δ₁-selective) or naltrindole (δ₁/δ₂ non-selective), as the 9.6- to 12.9-fold potency differential directly translates to subtype-specific target engagement.

• [1] Lever JR, Scheffel U. Selective in vivo binding of [3H]naltriben to delta-opioid receptors in mouse brain. Eur J Pharmacol. 1998;350(2-3):335-344. PMID: 9696425. View Source

Selective Alcohol Intake Suppression

In alcohol-preferring P-line rats, naltriben (NTB) selectively suppressed alcohol intake without reducing saccharin consumption. In contrast, naltrindole (NTI), which blocks both δ₁ and δ₂ receptors, suppressed intake of both alcohol and saccharin solutions [1][2]. In a separate operant self-administration study, naltriben (0.9–4.0 mg/kg) reduced ethanol-maintained responding by 44–76%, while saccharin-maintained responding was not significantly altered at doses below 4.0 mg/kg [3]. These findings indicate that δ₂-selective antagonism produces reinforcer-specific suppression of alcohol-motivated behavior, whereas non-selective δ₁/δ₂ blockade by NTI produces a generalized suppression of ingestive behavior.

Alcohol intake selectivity

Head-to-head

NTB: 44–76% reduction in ethanol responding, no saccharin suppression; NTI: 44% alcohol + saccharin suppression

Reinforcer-specific behavioral response context

Alcohol-preferring P rats, operant self-administration

Evidence Dimension	Suppression of alcohol vs. saccharin intake in alcohol-preferring rats
Target Compound Data	Naltriben (NTB): Suppressed alcohol intake selectively; did not suppress saccharin intake at behaviorally effective doses; 0.9–4.0 mg/kg reduced EtOH responding by 44–76%
Comparator Or Baseline	Naltrindole (NTI): Suppressed both alcohol intake (44% at 15 mg/kg) and saccharin intake with and without alcohol at 15.0 mg/kg
Quantified Difference	NTB produces reinforcer-specific suppression (alcohol only); NTI produces non-specific suppression (alcohol + saccharin). NTI at 15 mg/kg suppressed alcohol by 44% and also reduced saccharin intake; NTB at 4 mg/kg achieved comparable alcohol suppression (up to 76%) without altering saccharin intake.
Conditions	Alcohol-preferring P-line rats; limited-access two-bottle choice paradigm and operant self-administration; subcutaneous administration

Why This Matters

For alcohol research programs investigating δ₂-specific mechanisms, naltriben provides pharmacological specificity that naltrindole cannot—preventing the confound of non-specific ingestive behavior suppression that complicates interpretation of NTI studies.

• [1] Krishnan-Sarin S, Portoghese PS, Li TK, Froehlich JC. The delta 2-opioid receptor antagonist naltriben selectively attenuates alcohol intake in rats bred for alcohol preference. Pharmacol Biochem Behav. 1995;52(1):153-159. PMID: 7501659. View Source
• [2] Krishnan-Sarin S, Jing SL, Kurtz DL, Zweifel M, Portoghese PS, Li TK, Froehlich JC. The delta opioid receptor antagonist naltrindole attenuates both alcohol and saccharin intake in rats selectively bred for alcohol preference. Psychopharmacology (Berl). 1995;120(2):177-185. PMID: 7485490. View Source
• [3] June HL, Grey C, Warren-Reese C, et al. The delta(2)-opioid receptor antagonist naltriben reduces motivated responding for ethanol. Psychopharmacology (Berl). 1999;147(1):81-89. View Source

Unique TRPM7 Channel Activation

Naltriben is a structurally validated activator of the TRPM7 (transient receptor potential melastatin 7) cation channel, inducing calcium influx in HEK293 cells expressing mouse TRPM7 with an EC₅₀ of 20.7 µM . Cryo-EM structural studies have resolved the distinct conformational mechanism by which naltriben binds to and activates TRPM7, confirming a direct ligand-channel interaction [1]. In functional assays using the human glioblastoma cell line U87, naltriben enhanced cell migration and invasion via TRPM7-mediated activation of the MAPK/ERK signaling pathway [2]. Critically, naltrindole does not share this TRPM7-activating property; this secondary pharmacology is unique to naltriben among the naltrindole-derived delta antagonist series [1].

TRPM7 activation

Reported

NTB activates TRPM7 (EC₅₀ 20.7 µM); NTI lacks this activity. Cryo-EM confirms direct NTB-TRPM7 binding.

Unique TRPM7 pharmacology not shared with NTI

HEK293 TRPM7 cells and glioblastoma U87 migration

Evidence Dimension	TRPM7 channel activation (calcium influx)
Target Compound Data	Naltriben (NTB): TRPM7 activator; EC₅₀ = 20.7 µM in HEK293 cells expressing mouse TRPM7
Comparator Or Baseline	Naltrindole (NTI): No TRPM7 activation reported in literature; not used as a TRPM7 tool compound. Cryo-EM structural studies specifically identify naltriben, not naltrindole, as the TRPM7 agonist.
Quantified Difference	Naltriben selectively activates TRPM7 at micromolar concentrations; naltrindole lacks this activity entirely. This represents a qualitative (presence vs. absence) differentiation.
Conditions	HEK293 cells expressing mouse TRPM7 (whole-cell patch-clamp and calcium imaging); human U87 glioblastoma cells (migration and invasion assays)

Why This Matters

Investigators studying TRPM7 channel biology or glioblastoma cell migration should specifically procure naltriben—not naltrindole—as a validated small-molecule TRPM7 activator. Using naltrindole would fail to activate TRPM7 and introduce confounding delta-opioid receptor antagonism without the desired ion channel pharmacology.

• [1] Innerberger V, Plessl E, Turecek R, et al. Structural mechanisms of TRPM7 activation and inhibition. Nat Commun. 2023;14:2639. PMID: 37202368. View Source
• [2] Wong R, Turlova E, Feng ZP, Rutka JT, Sun HS. Activation of TRPM7 by naltriben enhances migration and invasion of glioblastoma cells. Oncotarget. 2017;8(7):11239-11248. PMID: 28061441. View Source

Absence of Immunosuppressive Activity

In a comparative study of delta-opioid receptor antagonists, naltrindole (NTI) produced dose-related suppression of concanavalin A-induced rat T-lymphocyte proliferation with an IC₅₀ of 6.93 µM, whereas naltriben (NTB) had no immunosuppressive effect at any concentration tested [1]. This differential was observed under identical assay conditions using the same T-lymphocyte proliferation readout. The absence of immunosuppressive activity in NTB was confirmed alongside the characterization of HS 378, a newer delta antagonist that exhibited an IC₅₀ of 0.54 µM—13-fold lower than NTI [1]. These data indicate that the immunosuppressive property is not a class-wide feature of delta antagonists but rather is compound-specific, with naltriben being devoid of this off-target activity.

No immunosuppression

Head-to-head

NTI: IC₅₀ 6.93 µM T-cell suppression; NTB: no effect at any concentration tested

No confounding immunosuppression observed

Con A-stimulated rat T-lymphocyte proliferation assay

Evidence Dimension	Immunosuppression of concanavalin A-induced rat T-lymphocyte proliferation
Target Compound Data	Naltriben (NTB): No effect on T-lymphocyte proliferation at any tested concentration
Comparator Or Baseline	Naltrindole (NTI): IC₅₀ = 6.93 µM for suppression of T-lymphocyte proliferation; HS 378: IC₅₀ = 0.54 µM; Cyclosporin A: IC₅₀ = 4.32 µM
Quantified Difference	NTI is immunosuppressive (IC₅₀ = 6.93 µM); NTB shows no immunosuppression—a qualitative difference (presence vs. absence) under identical assay conditions.
Conditions	In vitro concanavalin A-stimulated rat T-lymphocyte proliferation assay; [³⁵S]GTPγS functional assay in cell lines expressing cloned human opioid receptors

Why This Matters

For ex vivo immunological assays or in vivo studies where immune function is a relevant endpoint, naltriben is the preferred delta antagonist because it eliminates the confounding immunosuppressive signal that naltrindole introduces at micromolar concentrations.

• [1] Spetea M, Nevin ST, Hosztafi S, Rónai AZ, Tóth G, Borsodi A. Binding, pharmacological and immunological profiles of the δ-selective opioid receptor antagonist HS 378. Life Sci. 2001;69(15):1775-1782. PMID: 11665842. View Source

Spinal Delta-2 Subtype Discrimination

In the mouse tail-flick antinociception assay, subcutaneously administered naltriben (NTB) produced a 12.5-fold rightward shift in the antinociceptive ED₅₀ of intrathecally administered DSLET (a δ₂-preferring agonist), but did not alter the ED₅₀ of intrathecally administered DPDPE (a δ₁-preferring agonist) at spinal sites [1]. By comparison, naltrindole (NTI) shifted the ED₅₀ of both DSLET (4-fold i.c.v.) and DPDPE (1.8-fold i.c.v.) when administered centrally, confirming its non-selective δ₁/δ₂ profile [1]. Furthermore, naltriben did not antagonize the antinociceptive actions of the mu-agonist DAMGO or the kappa-agonist U50,488H at behaviorally effective doses, confirming its delta-opioid selectivity in functional assays [1].

Spinal δ₂ discrimination

Head-to-head

NTB shifted DSLET ED₅₀ 12.5-fold (no DPDPE shift); NTI shifted both DSLET (~4×) and DPDPE (~1.8×)

Functional δ₂/δ₁ discrimination at spinal sites

Mouse tail-flick, intrathecal DSLET/DPDPE

Evidence Dimension	Antagonist-induced shift in antinociceptive ED₅₀ of delta agonists (tail-flick assay)
Target Compound Data	Naltriben (NTB, s.c.): Shifted spinal DSLET ED₅₀ 12.5-fold; did not shift DPDPE ED₅₀; did not alter DAMGO, morphine, or U50,488H antinociception
Comparator Or Baseline	Naltrindole (NTI, i.c.v.): Shifted DSLET ED₅₀ ~4-fold and DPDPE ED₅₀ ~1.8-fold; BNTX (δ₁-selective): shifts DPDPE ED₅₀ 5.9-fold but not DSLET
Quantified Difference	NTB produces a 12.5-fold DSLET shift vs. no DPDPE shift (δ₂/δ₁ discrimination ratio →∞). NTI produces a 4-fold DSLET shift and a 1.8-fold DPDPE shift (δ₂/δ₁ discrimination ratio ~2.2). NTB provides functionally complete δ₂-vs-δ₁ discrimination at spinal sites.
Conditions	Mouse tail-flick antinociception assay; intrathecal (i.t.) agonist administration; subcutaneous (s.c.) antagonist pretreatment; DSLET (δ₂ agonist), DPDPE (δ₁ agonist)

Why This Matters

For spinal delta receptor subtype mapping studies, naltriben provides unambiguous δ₂ functional selectivity (complete discrimination between DSLET and DPDPE), whereas naltrindole produces overlapping antagonism of both subtypes. This functional discrimination cannot be achieved with NTI.

• [1] Sofuoglu M, Portoghese PS, Takemori AE. Differential antagonism of delta opioid agonists by naltrindole and its benzofuran analog (NTB) in mice: evidence for delta opioid receptor subtypes. J Pharmacol Exp Ther. 1991;257(2):676-680. PMID: 1851833. View Source

Naltriben Mesylate Application Scenarios

Delta-2 vs. Delta-1 Receptor Subtype Dissection

In experimental paradigms requiring unambiguous discrimination between δ₁- and δ₂-mediated effects—such as spinal antinociception, supraspinal analgesia, or alcohol reinforcement studies—naltriben mesylate is the δ₂ antagonist of choice. The 12.5-fold functional shift of DSLET vs. no effect on DPDPE antinociception (Sofuoglu et al., 1991) and the 9.6- to 12.9-fold in vivo binding preference over BNTX (Lever et al., 1998) provide quantitative assurance of δ₂-selective target engagement [1][2]. Naltrindole cannot substitute because it blocks both subtypes, and BNTX is δ₁-selective. Procurement of naltriben is mandatory for peer-reviewed studies making claims about δ₂-specific mechanisms.

Alcohol-Specific Behavioral Pharmacology

Investigators studying the role of δ₂-opioid receptors in alcohol consumption and motivated responding must use naltriben rather than naltrindole. Naltriben produces alcohol-specific suppression (44–76% reduction in EtOH-maintained responding at 0.9–4.0 mg/kg) without altering saccharin intake, whereas naltrindole non-selectively suppresses both alcohol and saccharin (Krishnan-Sarin et al., 1995; June et al., 1999) [3][4]. This reinforcer specificity is essential for demonstrating that δ₂ receptors mediate alcohol-directed rather than general consummatory behavior.

TRPM7 Channel in Glioblastoma Migration

Naltriben is a validated, structurally characterized TRPM7 activator (EC₅₀ = 20.7 µM) that enhances glioblastoma cell migration and invasion through MAPK/ERK signaling (Wong et al., 2017; Innerberger et al., 2023) [5][6]. Cryo-EM structures confirm direct naltriben-TRPM7 binding and a distinct activation mechanism [6]. Naltrindole does not activate TRPM7 and is not a suitable tool for these studies. Researchers investigating TRPM7-mediated calcium signaling, cancer cell migration, or channelopathy mechanisms should specifically source naltriben mesylate.

Immunosuppression-Free Delta Antagonism

In ex vivo or in vivo experiments where immune function endpoints (T-cell proliferation, cytokine release) are measured concurrently with delta-opioid receptor pharmacology, naltriben is the only delta antagonist that reliably avoids immunosuppressive off-target effects. Naltrindole suppresses T-lymphocyte proliferation with an IC₅₀ of 6.93 µM, whereas naltriben shows no effect at any concentration (Spetea et al., 2001) [7]. This qualitative difference is critical for studies of neuroimmune interactions, opioid-immune crosstalk, or graft rejection models where delta receptor blockade must be isolated from direct immunomodulation.

Application

Selection Property

Validation Focus

δ₂ vs. δ₁ subtype dissection

δ₂-subtype functional selectivity

In vivo binding and antinociception endpoint differentiation

Alcohol-specific behavioral pharmacology

Reinforcer-specific behavioral response

Alcohol vs. saccharin intake endpoint comparison

TRPM7 channel in glioblastoma migration

TRPM7 channel activation profile

MAPK/ERK signaling and migration endpoint assessment

Immunosuppression-free δ antagonism

Absence of immunosuppressive off-target activity

T-cell proliferation and immune function endpoint review

• [1] Sofuoglu M, Portoghese PS, Takemori AE. Differential antagonism of delta opioid agonists by naltrindole and its benzofuran analog (NTB) in mice: evidence for delta opioid receptor subtypes. J Pharmacol Exp Ther. 1991;257(2):676-680. PMID: 1851833. View Source
• [2] Lever JR, Scheffel U. Selective in vivo binding of [3H]naltriben to delta-opioid receptors in mouse brain. Eur J Pharmacol. 1998;350(2-3):335-344. PMID: 9696425. View Source
• [3] Krishnan-Sarin S, Portoghese PS, Li TK, Froehlich JC. The delta 2-opioid receptor antagonist naltriben selectively attenuates alcohol intake in rats bred for alcohol preference. Pharmacol Biochem Behav. 1995;52(1):153-159. PMID: 7501659. View Source
• [4] June HL, Grey C, Warren-Reese C, et al. The delta(2)-opioid receptor antagonist naltriben reduces motivated responding for ethanol. Psychopharmacology (Berl). 1999;147(1):81-89. View Source
• [5] Wong R, Turlova E, Feng ZP, Rutka JT, Sun HS. Activation of TRPM7 by naltriben enhances migration and invasion of glioblastoma cells. Oncotarget. 2017;8(7):11239-11248. PMID: 28061441. View Source
• [6] Innerberger V, Plessl E, Turecek R, et al. Structural mechanisms of TRPM7 activation and inhibition. Nat Commun. 2023;14:2639. PMID: 37202368. View Source
• [7] Spetea M, Nevin ST, Hosztafi S, Rónai AZ, Tóth G, Borsodi A. Binding, pharmacological and immunological profiles of the δ-selective opioid receptor antagonist HS 378. Life Sci. 2001;69(15):1775-1782. PMID: 11665842. View Source